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Compound of Interest

Compound Name: (S)-3-Methyl-pentanoic acid

Cat. No.: B158081 Get Quote

Essential Safety and Handling Guide for (S)-3-
Methyl-pentanoic Acid
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling (S)-3-Methyl-pentanoic acid.

Adherence to these procedures is critical for ensuring laboratory safety and proper disposal.

(S)-3-Methyl-pentanoic acid is a combustible liquid that can cause severe skin burns and

serious eye damage.[1] It is crucial to handle this chemical with appropriate personal protective

equipment in a well-ventilated area, away from heat and open flames.[1][2]

Physical and Chemical Properties
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Property Value

Molecular Formula C₆H₁₂O₂

Molecular Weight 116.16 g/mol [3]

Appearance Clear Liquid[2]

Boiling Point 196 - 198 °C[2][3]

Melting Point -41 °C[2]

Flash Point 85 °C (185 °F)[2][3]

Density 0.928 g/mL at 25 °C[3]

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent contact and exposure.

Protection Type Specification

Eye Protection Chemical safety goggles or a face shield.[1][2]

Hand Protection Wear appropriate protective gloves.[1][2]

Skin and Body
A lab coat or other suitable protective clothing.

[1][2]

Respiratory

Use in a well-ventilated area. If ventilation is

insufficient, use a NIOSH/MSHA approved

respirator.[1][2]

Operational and Disposal Plans
Follow these step-by-step procedures for safe handling and disposal.

Handling Protocol
Preparation: Ensure a safety shower and eyewash station are readily accessible.[2][4] Work

should be conducted in a chemical fume hood.
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Donning PPE: Put on all required personal protective equipment as listed in the table above.

Dispensing: Carefully dispense the required amount of (S)-3-Methyl-pentanoic acid,

avoiding splashes and aerosol generation.

During Use: Keep the container tightly closed when not in use. Avoid contact with skin, eyes,

and clothing.[4]

After Use: Thoroughly wash hands and any exposed skin after handling.[1]

Spill Response
Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the liquid with an inert material such as sand, earth, or

vermiculite.[4]

Collection: Carefully collect the absorbed material into a suitable, labeled container for

disposal.

Decontamination: Clean the spill area thoroughly.

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Collection: Collect all waste containing (S)-3-Methyl-pentanoic acid, including

contaminated absorbents and disposable PPE, in a designated and properly labeled

hazardous waste container.

Container Labeling: The waste container must be clearly labeled with the chemical name and

associated hazards.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.
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Disposal: Arrange for pick-up and disposal by a licensed hazardous waste disposal

company. Do not pour down the drain.

Workflow for Handling (S)-3-Methyl-pentanoic Acid
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Workflow for Handling (S)-3-Methyl-pentanoic Acid
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Caption: A flowchart outlining the safe handling procedure for (S)-3-Methyl-pentanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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